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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145 Get Quote

Essential Safety and Handling Guide for
Furilazole
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Furilazole. It offers procedural, step-

by-step guidance for safe operational use and disposal.

Hazard Identification and Classification
Furilazole is classified with the following hazards:

Harmful if swallowed.[1][2]

Harmful if inhaled.[2]

May cause an allergic skin reaction.[1]

Suspected of causing genetic defects and cancer.[1]

Toxic to aquatic life with long-lasting effects.
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Hazard Statement GHS Classification

Harmful if swallowed Acute Toxicity, Oral 4

Harmful if inhaled Acute Toxicity, Inhalation

May cause an allergic skin reaction Skin Sensitization 1A

Suspected of causing genetic defects Germ cell mutagenicity 2

Suspected of causing cancer Carcinogenicity 2

Toxic to aquatic life with long lasting effects Aquatic Chronic 2

Personal Protective Equipment (PPE)
To minimize exposure, all personnel must wear the appropriate PPE when handling Furilazole.

Operation Required PPE

Weighing and transferring solid Furilazole

Chemical safety goggles, chemical-resistant

gloves (e.g., nitrile), lab coat or chemical-

resistant suit, and a NIOSH-approved respirator.

Preparing solutions

Chemical safety goggles or a face shield,

chemical-resistant gloves, lab coat or chemical-

resistant suit, and work in a well-ventilated area

or fume hood.

General laboratory use
Chemical safety goggles, chemical-resistant

gloves, and a lab coat.

Cleaning spills
Chemical-resistant gloves, boots, and suit;

safety goggles or face shield; and a respirator.

Eye Protection: Safety glasses with side shields, chemical safety goggles, or a face shield

should be used.

Skin Protection: Wear a lab coat, chemical-resistant gloves (e.g., nitrile, neoprene), and

closed-toe shoes. For larger quantities or when there is a risk of splashing, a chemical-
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resistant suit and boots are recommended.

Respiratory Protection: Use a NIOSH-approved respirator when handling the powder outside

of a fume hood or in case of a spill.

Operational Plan for Safe Handling
Upon receipt, inspect the container for any damage or leaks.

Store Furilazole in its original, tightly closed container in a cool, dry, and well-ventilated

area.

Store away from incompatible materials such as strong oxidizing agents.

Keep out of reach of children and pets.

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust generation.

Avoid breathing dust or vapors.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Dispose of unused Furilazole and its container in accordance with local, regional, and

national regulations for hazardous waste.

Do not dispose of Furilazole down the drain or into the environment.

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate should

be collected as hazardous waste. The cleaned container should be disposed of according to

regulations.

Emergency Procedures
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Evacuate the area and prevent entry.

Wear appropriate PPE before attempting to clean the spill.

For small spills, absorb the material with an inert absorbent such as vermiculite or sand.

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.

For large spills, contact your institution's environmental health and safety department.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.

If on Skin: Remove contaminated clothing. Wash the affected area with soap and water. If

skin irritation or a rash occurs, seek medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing. Seek medical attention.
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Furilazole Handling and Emergency Workflow

Safe Handling Protocol
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Caption: Workflow for handling Furilazole and responding to emergencies.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662145?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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